Cas no 358641-30-2 (1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(2-propenylthio)-)

1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(2-propenylthio)- structure
358641-30-2 structure
Product Name:1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(2-propenylthio)-
CAS No:358641-30-2
MF:C11H14N6O2S
MW:294.332859516144
CID:1473855
Update Time:2024-08-24

1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(2-propenylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(2-propenylthio)-
    • 1H-1,2,4-Triazole, 3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(2-propen-1-ylthio)-
    • Inchi: 1S/C11H14N6O2S/c1-4-6-20-11-12-10(13-14-11)9-8(17(18)19)7(5-2)15-16(9)3/h4H,1,5-6H2,2-3H3,(H,12,13,14)
    • InChI Key: ADVHQKCLKWXTIZ-UHFFFAOYSA-N
    • SMILES: N1C(SCC=C)=NC(C2N(C)N=C(CC)C=2[N+]([O-])=O)=N1

Computed Properties

  • Exact Mass: 294.09012

Experimental Properties

  • Density: 1.47±0.1 g/cm3(Predicted)
  • Boiling Point: 529.6±60.0 °C(Predicted)
  • PSA: 102.53
  • pka: 7.20±0.40(Predicted)
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